Cas no 69843-12-5 (3-fluoro-1-methyl-pyrazole)

3-Fluoro-1-methyl-pyrazole is a fluorinated heterocyclic compound characterized by its pyrazole core substituted with a fluorine atom at the 3-position and a methyl group at the 1-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances electronegativity and lipophilicity, influencing binding affinity and metabolic stability in bioactive molecules. Its methyl group further contributes to steric and electronic modulation. The compound is particularly useful in the development of fluorinated analogs for drug discovery, offering precise control over molecular properties. High purity and consistent quality ensure reliable performance in synthetic applications.

3-fluoro-1-methyl-pyrazole structure

Product Name:3-fluoro-1-methyl-pyrazole

CAS No:69843-12-5

MF:C₄H₅FN₂

MW:100.094303846359

CID:1116236

PubChem ID:12475718

Update Time:2025-10-15

3-fluoro-1-methyl-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-1-methyl-1H-Pyrazole
- 3-fluoro-1-methyl-pyrazole
- 69843-12-5
- MFCD28340081
- F89353
- N-methyl-3-fluoropyrazole
- SCHEMBL10125916
- DB-395012
- 3-fluoro-1-methylpyrazole
- SY273405
- Inchi： 1S/C4H5FN2/c1-7-3-2-4(5)6-7/h2-3H,1H3
- InChI Key： AYEPFBZMLHFDRM-UHFFFAOYSA-N
- SMILES： FC1C=CN(C)N=1

Computed Properties

Exact Mass: 100.04367633g/mol
Monoisotopic Mass: 100.04367633g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 66.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 17.8Å²

3-fluoro-1-methyl-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU5964-100MG	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	100MG	￥ 2,131.00	2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU5964-250MG	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	250MG	￥ 3,557.00	2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU5964-500MG	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	500MG	￥ 5,082.00	2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU5964-1G	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	1g	￥ 7,260.00	2023-03-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU5964-5G	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	5g	￥ 21,780.00	2023-03-14
eNovation Chemicals LLC	Y1317729-100mg	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	100mg	$400	2024-07-21
eNovation Chemicals LLC	Y1317729-250MG	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	250mg	$665	2024-07-21
eNovation Chemicals LLC	Y1317729-500MG	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	500mg	$955	2024-07-21
eNovation Chemicals LLC	Y1317729-1G	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	1g	$1365	2024-07-21
eNovation Chemicals LLC	Y1317729-5G	3-fluoro-1-methyl-pyrazole	69843-12-5	97%	5g	$4095	2024-07-21